(S)-N-Methyl-d5 Pregabalin
(S)-N-Methyl-d5 Pregabalin
Brand Name:
Vulcanchem
CAS No.:
1246820-67-6
VCID:
VC0026147
InChI:
InChI=1S/C9H19NO2/c1-7(2)4-8(6-10-3)5-9(11)12/h7-8,10H,4-6H2,1-3H3,(H,11,12)/t8-/m0/s1/i3D3,5D2
SMILES:
CC(C)CC(CC(=O)O)CNC
Molecular Formula:
C9H19NO2
Molecular Weight:
178.287
(S)-N-Methyl-d5 Pregabalin
CAS No.: 1246820-67-6
Reference Standards
VCID: VC0026147
Molecular Formula: C9H19NO2
Molecular Weight: 178.287
| CAS No. | 1246820-67-6 |
|---|---|
| Product Name | (S)-N-Methyl-d5 Pregabalin |
| Molecular Formula | C9H19NO2 |
| Molecular Weight | 178.287 |
| IUPAC Name | (3S)-2,2-dideuterio-5-methyl-3-[(trideuteriomethylamino)methyl]hexanoic acid |
| Standard InChI | InChI=1S/C9H19NO2/c1-7(2)4-8(6-10-3)5-9(11)12/h7-8,10H,4-6H2,1-3H3,(H,11,12)/t8-/m0/s1/i3D3,5D2 |
| Standard InChIKey | MADUVMLGQASXOK-GLOPLDIOSA-N |
| SMILES | CC(C)CC(CC(=O)O)CNC |
| Synonyms | (3S)-3-[N-(Methyl-d5)aminomethyl)-5-methylhexanoic Acid; |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume